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Compound of Interest

Compound Name: 2-(Ethylamino)ethanol

Cat. No.: B046374

Introduction

2-(Ethylamino)ethanol (EAE), a clear, colorless to slightly yellowish liquid, is emerging as a
versatile and promising solvent in a variety of chemical applications.[1][2] Its unique
bifunctional nature, possessing both a secondary amine and a primary alcohol group, imparts a
desirable combination of properties, including basicity, polarity, and the ability to engage in
hydrogen bonding. These characteristics make it an effective medium for a range of chemical
transformations, from carbon dioxide capture and corrosion inhibition to organic synthesis and
materials science. This document provides detailed application notes and experimental
protocols for researchers, scientists, and drug development professionals interested in
leveraging the potential of 2-(Ethylamino)ethanol in their work.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(Ethylamino)ethanol is presented in
Table 1. These properties are fundamental to understanding its behavior as a solvent and its

suitability for various reaction conditions.
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Property Value References
CAS Number 110-73-6 [3]
Molecular Formula C4H11NO [3]
Molecular Weight 89.14 g/mol [3]
Appearance Clear c.:olorles.s to slightly e
yellowish liquid

Boiling Point 165-170 °C [3]
Melting Point -90 °C (lit.) [3]
Density 0.914 g/mL at 25 °C (lit.) [3]
Flash Point 71-78 °C [3]14]
Solubility in Water Miscible [3]

Application in Carbon Dioxide Capture

2-(Ethylamino)ethanol has garnered significant attention as a promising solvent for post-

combustion CO:z capture, offering potential advantages over conventional amine solvents like

monoethanolamine (MEA).[5] Its favorable absorption-desorption characteristics and lower

corrosion rates make it an attractive candidate for industrial applications.[5]

Logical Workflow for CO2 Capture Process
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Caption: Workflow of a typical CO2 capture process using 2-(Ethylamino)ethanol.

Experimental Protocol: CO2 Absorption Capacity
Measurement

This protocol outlines a laboratory-scale experiment to determine the COz absorption capacity
of an aqueous solution of 2-(Ethylamino)ethanol.

Materials:

e 2-(Ethylamino)ethanol (EAE)

» Deionized water

o Carbon dioxide (COz2) gas cylinder with a regulator
» Nitrogen (N2) gas cylinder

e Gas washing bottle or bubbler

e Magnetic stirrer and stir bar

e Thermostatic bath

o Gas flow meters

e Gas chromatograph (GC) or CO2 analyzer
Procedure:

e Solvent Preparation: Prepare an aqueous solution of 2-(Ethylamino)ethanol of the desired
concentration (e.g., 2.5 mass % or 5 mass %).[5]

o Apparatus Setup: Assemble the gas washing bottle containing a known volume and
concentration of the EAE solution on a magnetic stirrer. Place the setup in a thermostatic
bath to maintain a constant temperature (e.g., 293.00 K, 313.15 K, or 333.15 K).[5]
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e Purging: Purge the system with nitrogen gas to remove any residual air.

e CO:2 Absorption: Introduce a controlled flow of CO2 gas through the EAE solution while
stirring. Monitor the CO2z concentration in the outlet gas stream using a GC or CO:z analyzer.

o Equilibrium: Continue the CO:2 flow until the outlet gas concentration equals the inlet
concentration, indicating that the solution is saturated with COx-.

o Data Analysis: Calculate the amount of CO2 absorbed by the solution based on the
difference in the inlet and outlet CO2 concentrations and the total volume of gas passed
through the solution. The CO:z loading is typically expressed as moles of COz per mole of

amine.
. . Pressure Range CO2 Loading (mol
Amine Solution Temperature (K) .
(kPa) CO2z/mol amine)
Data not specified in
2.5 mass % EAE 293.00 289 -1011
source
Data not specified in
5 mass % EAE 313.15 289 - 1011
source
Data not specified in
5 mass % EAE 333.15 289 - 1011

source

Note: While the source describes the experimental setup and conditions, it does not provide
the specific CO:z loading results in a tabular format.[5]

Application in Corrosion Inhibition

2-(Ethylamino)ethanol has demonstrated effectiveness as a corrosion inhibitor for carbon
steel in saline environments.[6] Its inhibitive action is attributed to a combination of pH
adjustment and the formation of a protective film on the metal surface.[6]

Mechanism of Corrosion Inhibition
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Caption: Mechanism of corrosion inhibition by 2-(Ethylamino)ethanol on a carbon steel

surface.

Experimental Protocol: Weight Loss Method for

Corrosion Inhibition Efficiency

This protocol details a standard weight loss experiment to evaluate the corrosion inhibition

efficiency of 2-(Ethylamino)ethanol.
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Materials:

e Carbon steel coupons of known dimensions

» 3% NacCl solution (or other corrosive medium)

o 2-(Ethylamino)ethanol

e Acetone

e Deionized water

e Analytical balance

e Polishing paper (various grits)

e Glass beakers and hooks

Procedure:

o Coupon Preparation: Mechanically polish the carbon steel coupons with successively finer
grits of polishing paper, rinse with deionized water, degrease with acetone, and dry.

« Initial Weighing: Accurately weigh each coupon to the nearest 0.1 mg and record the initial
weight.

« Inhibitor Solutions: Prepare a series of 3% NaCl solutions containing different concentrations
of 2-(Ethylamino)ethanol (e.g., 0, 100, 200, 310, 450, 600 ppm).[6]

e Immersion: Suspend each coupon in a beaker containing one of the test solutions using a
glass hook, ensuring it is fully immersed.

o Exposure: Leave the coupons in the solutions for a specified period (e.g., 24 hours) at a
constant temperature.

o Final Weighing: After the exposure period, remove the coupons, carefully clean them to
remove corrosion products (e.g., using a soft brush and a suitable cleaning agent), rinse with
deionized water and acetone, dry, and reweigh.
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» Calculation: Calculate the weight loss, corrosion rate, and inhibition efficiency using the
following formulas:

o Weight Loss (AW) = Initial Weight - Final Weight
o Corrosion Rate (CR) = (K x AW) / (A x T x D)

» Where K is a constant, A is the surface area of the coupon, T is the immersion time, and
D is the density of the metal.

o Inhibition Efficiency (%) = [(CR_blank - CR_inhibitor) / CR_blank] x 100

= Where CR_blank is the corrosion rate in the absence of the inhibitor and CR_inhibitor is
the corrosion rate in the presence of the inhibitor.

Inhibitor Concentration

pH Inhibition Efficiency (%)

(ppm)

0 6.5 0

100 9.75 30

200 10.05 55

310 10.20 80

450 10.30 90

600 10.40 92

Data adapted from a study on carbon steel in aerated 3% NaCl solutions.[6]

Application in Organic Synthesis

While detailed protocols are less common in the literature, the properties of 2-
(Ethylamino)ethanol suggest its potential as a solvent and/or basic catalyst in various organic
reactions, particularly in the synthesis of heterocyclic compounds and in microwave-assisted
synthesis.[1][7] Its high boiling point makes it suitable for reactions requiring elevated
temperatures.
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Proposed Application: Microwave-Assisted Synthesis of
Nitrogen Heterocycles

Microwave-assisted organic synthesis (MAOS) has emerged as a green and efficient method
for accelerating chemical reactions.[8] Polar solvents like 2-(Ethylamino)ethanol are excellent
candidates for MAOS due to their ability to absorb microwave irradiation and rapidly heat the
reaction mixture.

General Protocol Outline:

e Reactant Mixture: In a microwave-safe reaction vessel, combine the starting materials for the
desired heterocyclic synthesis (e.g., an amine, a dicarbonyl compound, and a catalyst, if
required).

e Solvent Addition: Add 2-(Ethylamino)ethanol as the solvent.

e Microwave Irradiation: Place the vessel in a microwave reactor and irradiate at a specific
power and temperature for a predetermined time. Reaction conditions will need to be
optimized for each specific transformation.

» Work-up and Purification: After the reaction is complete, cool the mixture, and isolate the
product through standard techniques such as extraction, crystallization, or chromatography.

Other Potential Applications

e Nanoparticle Synthesis: The amphiphilic nature of amino alcohols suggests that 2-
(Ethylamino)ethanol could act as a stabilizing or capping agent in the synthesis of
nanoparticles, controlling their size and preventing agglomeration. While specific protocols
for EAE are not readily available, methods using similar compounds like 2-
(dodecylamino)ethanol for gold nanoparticle synthesis can be adapted.[9]

o Biomass Delignification: Organosolv processes, which use organic solvents to separate
lignin from lignocellulosic biomass, are a key step in biorefineries. The properties of 2-
(Ethylamino)ethanol make it a potential candidate for use in such processes, although
specific experimental conditions would need to be developed.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-0043-1775464
https://www.benchchem.com/product/b046374?utm_src=pdf-body
https://www.benchchem.com/product/b046374?utm_src=pdf-body
https://www.benchchem.com/product/b046374?utm_src=pdf-body
https://www.benchchem.com/product/b046374?utm_src=pdf-body
https://edu.rsc.org/feature/making-triazoles-the-green-way/2020188.article
https://www.benchchem.com/product/b046374?utm_src=pdf-body
https://www.benchchem.com/product/b046374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer: The experimental protocols provided are intended as a guide and may require
optimization for specific laboratory conditions and research objectives. Appropriate safety
precautions should always be taken when handling chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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